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Compound of Interest

Compound Name: 3-Isothiocyanato-1,1'-biphenyl

Cat. No.: B1292479 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Isothiocyanato-1,1'-biphenyl in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize exposure risks.

Chemical Identifier and Physical Properties

Property Value

CAS Number 1510-25-4

Molecular Formula C13H9NS

Molecular Weight 211.28 g/mol

Purity 95+%

Hazard Identification and Precautionary Statements
3-Isothiocyanato-1,1'-biphenyl is classified with the following hazards:

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation
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H319: Causes serious eye irritation

H335: May cause respiratory irritation

General hazards for isothiocyanates also include potential for being toxic if swallowed, in

contact with skin, or inhaled, and may cause skin and respiratory sensitization.[1][2][3][4]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to prevent exposure.

Protection Type Specifications Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[1][2][3] A face shield

may be required for splash

hazards.

Protects against splashes and

vapors that can cause serious

eye damage.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene).

[1] A lab coat and closed-toe

shoes are mandatory.[1]

Consider flame-retardant and

antistatic protective clothing.

Prevents skin contact, which

can cause irritation and

potential allergic reactions.[1]

[4]

Respiratory Protection

A NIOSH/MSHA-approved

respirator is required when

vapors or aerosols are

generated.[1][2][3] All handling

of the solid and its solutions

should be conducted in a

certified chemical fume hood.

[5]

Protects against inhalation of

irritant dust or vapors.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for safely handling 3-Isothiocyanato-1,1'-biphenyl.
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1. Preparation:

Thoroughly review the Safety Data Sheet (SDS) before beginning any work.[1]

Ensure a chemical fume hood is operational and use it for all procedures involving this

substance.[5]

Verify that an eyewash station and safety shower are readily accessible.[2][5]

2. Weighing and Transfer:

Handle the solid compound exclusively within a chemical fume hood to avoid inhalation of

dust.

Use non-sparking tools for transfers.[3][5]

Keep the container tightly closed when not in use to prevent exposure to moisture and air.[2]

[5]

3. Dissolution:

Add the solid to the solvent slowly and in a controlled manner.

If the dissolution process is exothermic, ensure the vessel is appropriately cooled.

4. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

The recommended storage temperature is 2-8°C.

Store away from incompatible materials such as strong oxidizing agents, strong bases,

alcohols, and amines.[7][8]

Disposal Plan
All waste containing 3-Isothiocyanato-1,1'-biphenyl must be treated as hazardous waste.

Waste Collection:
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Collect all solid and liquid waste in clearly labeled, sealed containers.

Do not mix with other waste streams.[4]

Disposal Procedure:

Dispose of the chemical waste in accordance with local, regional, and national

environmental regulations.[4][5]

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.

Experimental Workflow
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Safe Handling Workflow for 3-Isothiocyanato-1,1'-biphenyl

Preparation
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Click to download full resolution via product page

Caption: Logical workflow for handling 3-Isothiocyanato-1,1'-biphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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